Cas no 940881-63-0 (N-Methyl-N-(1-methylethyl)-1H-Indazol-6-amine)

N-Methyl-N-(1-methylethyl)-1H-Indazol-6-amine structure
940881-63-0 structure
Product Name:N-Methyl-N-(1-methylethyl)-1H-Indazol-6-amine
CAS No:940881-63-0
MF:C11H15N3
MW:189.256901979446
CID:2137150
Update Time:2023-08-04

N-Methyl-N-(1-methylethyl)-1H-Indazol-6-amine Chemical and Physical Properties

Names and Identifiers

    • N-methyl-N-(1-methylethyl)-1H-Indazol-6-amine
    • 1h-indazol-6-amine,n-methyl-n-(1-methylethyl)-
    • N-Methyl-N-(1-methylethyl)-1H-Indazol-6-amine
    • Inchi: 1S/C11H15N3/c1-8(2)14(3)10-5-4-9-7-12-13-11(9)6-10/h4-8H,1-3H3,(H,12,13)
    • InChI Key: CCQPZCKEMSVLOP-UHFFFAOYSA-N
    • SMILES: N(C)(C1=CC=C2C=NNC2=C1)C(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 193
  • XLogP3: 3.2
  • Topological Polar Surface Area: 31.9
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